Cas no 2138108-48-0 (N-ethyl-4-methyl-3-(1,3-thiazol-5-yl)cyclohexan-1-amine)

• Product Name: N-ethyl-4-methyl-3-(1,3-thiazol-5-yl)cyclohexan-1-amine
• CAS No: 2138108-48-0
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 6299978
• PubChem ID: 165740001
• Update Time: 2025-06-13

N-ethyl-4-methyl-3-(1,3-thiazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-methyl-3-(1,3-thiazol-5-yl)cyclohexan-1-amine
• EN300-1158513
• 2138108-48-0

• Inchi： 1S/C12H20N2S/c1-3-14-10-5-4-9(2)11(6-10)12-7-13-8-15-12/h7-11,14H,3-6H2,1-2H3
• InChI Key： FBXFIJSAICDNON-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1CC(CCC1C)NCC

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.2Ų

Additional information on N-ethyl-4-methyl-3-(1,3-thiazol-5-yl)cyclohexan-1-amine

Professional Introduction to N-ethyl-4-methyl-3-(1,3-thiazol-5-yl)cyclohexan-1-amine (CAS No. 2138108-48-0)

N-ethyl-4-methyl-3-(1,3-thiazol-5-yl)cyclohexan-1-amine, with the chemical identifier CAS No. 2138108-48-0, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate a cyclohexane ring substituted with various functional groups, including an amine and a thiazole moiety. The presence of these specific structural elements suggests a high degree of molecular complexity, which may contribute to its interaction with biological targets in novel ways.

The structural framework of N-ethyl-4-methyl-3-(1,3-thiazol-5-yl)cyclohexan-1-amine consists of a cyclohexane core substituted at the 3-position with a 1,3-thiazole ring and at the 4-position with a methyl group. The nitrogen atom of the thiazole ring is further connected to an ethyl group, while the amine functionality is located at the 1-position of the cyclohexane ring. This particular arrangement of substituents creates a molecule with multiple potential sites for interaction with biological systems, making it an attractive candidate for further investigation in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. The use of high-throughput virtual screening techniques has allowed for the rapid identification of molecules that may exhibit desirable pharmacological properties. In the case of N-ethyl-4-methyl-3-(1,3-thiazol-5-yl)cyclohexan-1-amine, computational studies have suggested that it may possess inhibitory activity against certain enzymes and receptors involved in various disease pathways.

One particularly intriguing aspect of this compound is its potential as an inhibitor of enzymes that play a role in inflammation and pain signaling. The thiazole ring is known to be a common pharmacophore in anti-inflammatory agents, and its presence in N-ethyl-4-methyl-3-(1,3-thiazol-5-yl)cyclohexan-1amine may contribute to its ability to modulate these pathways. Additionally, the cyclohexane ring provides a hydrophobic anchor that can interact favorably with lipid-rich environments such as cell membranes, potentially enhancing its bioavailability and target engagement.

Another area of interest is the potential application of this compound in treating neurological disorders. The amine functionality at the 1-position of the cyclohexane ring can serve as a point for further derivatization, allowing researchers to fine-tune its pharmacological properties. Preliminary studies have indicated that derivatives of this compound may exhibit neuroprotective effects, making it a promising candidate for further exploration in this field.

The synthesis of N-ethyl-4-methyl-cyclohexanone derivatives has been well-documented in organic chemistry literature, and several synthetic routes have been developed over the years. These methods typically involve multi-step reactions that require careful control over reaction conditions to ensure high yields and purity. The introduction of the thiazole moiety into the cyclohexane ring adds an additional layer of complexity to the synthesis but also opens up new possibilities for structural diversity and functionalization.

In conclusion, N-Ethyl-N'-[4-(methylthio)thiazol]-4'-methylcyclohexanamide represents an interesting molecule with potential applications in pharmaceutical research. Its unique structural features and predicted biological activities make it a valuable candidate for further investigation. As research in this area continues to evolve, it is likely that new synthetic strategies will be developed to optimize its production and explore its full therapeutic potential.